Novel SnO2(ZnO:Sn)m superlattice nanoparticles for ultra-low ppb-level H2S detection†
CrystEngComm Pub Date: 2022-05-06 DOI: 10.1039/D2CE00506A
Abstract
Novel zero-dimensional SnO2(ZnO:Sn)m superlattice nanoparticles were synthesized by a simple method of annealing ZnO nanoparticles precoated with a sol–gel Sn–Zn–O precursor. The annealing temperature and duration were systematically evaluated, and the optimum condition was confirmed as 900 °C for 45 min to obtain ideally fully developed layered structures. Cs-corrected scanning transmission electron microscopy (STEM) revealed that the SnO2(ZnO:Sn)m was composed of alternate stacking of a Sn–O octahedral layer and Sn-doped ZnO slab, which resulted from the anisotropic diffusion of Sn atoms in the ZnO basal plane. A gas sensor based on the SnO2(ZnO:Sn)m superlattice nanoparticles exhibited a superior selectivity towards the poisonous gas of hydrogen sulphide (H2S) among six different types of gases (ethanol, H2, CO, NO2, NH3 and H2S), and an extreme low H2S detection limit of 5 ppb at the working temperature of 400 °C, which was about 3–5 orders lower than that of most ZnO-based H2S gas sensors in the literature. The drastic enhancement of the sensing properties of the SnO2(ZnO:Sn)m superlattice nanoparticles was believed to originate from its unique layered structure, which forms a microcirculation of electrons between the Sn–O atomic layers and Sn-doped ZnO slabs with different work functions, thus greatly accelerating the adsorption and desorption rate of gas molecules and increasing the sensor sensitivity. These new SnO2(ZnO:Sn)m superlattice nanoparticles were demonstrated to be a competitive H2S sensing material candidate for practical application. In addition, the facile superlattice nanoparticles fabrication method presented here could be extended to synthesize other ZnO-based superlattice material systems.
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Journal Name：CrystEngComm
Research Products
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CAS no.: 164915-57-5